2-(2-Methyl-1-octyl-1H-indole-3-carbonyl)benzoic acid

• CAS No.: 60316-84-9
• Molecular Formula: C25H29NO3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-(2-methyl-1-octylindole-3-carbonyl)benzoic acid
• InChI: InChI=1S/C25H29NO3/c1-3-4-5-6-7-12-17-26-18(2)23(21-15-10-11-16-22(21)26)24(27)19-13-8-9-14-20(19)25(28)29/h8-11,13-16H,3-7,12,17H2,1-2H3,(H,28,29)
• InChI Key: FYMHLSPXVORCNS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1C(=C(C2=CC=CC=C21)C(=O)C3=CC=CC=C3C(=O)O)C

Description

2-(2-Methyl-1-octyl-1H-indole-3-carbonyl)benzoic acid is a useful research compound. Its molecular formula is C25H29NO3 and its molecular weight is 391.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a manner similar to that described in part A of Example 1 hereinabove, 7.4 g (0.05 mole) of phthalic anhydride, 16.0 g (0.053 mole) of 76.5 percent active 1-n-octyl-2-methylindole, and 13.3 g (0.1 mole) of aluminum chloride were interacted in 50 ml of benzene to obtain 6.9 g of 2-[(1-n-octyl-2-methyl-3-indolyl)carbonyl]benzoic acid (Formula VIII: R0 =R1 =R2 =R3 =Y1 =H; R5 =CH3 ; R6 =(CH2)7CH3), as a pink-colored powder which melted at 121°-123° C. The nuclear magnetic spectrum was in agreement with the structure and a significant maxima occurred at 1717 cm-1 (C=O; s).